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Compound of Interest

Compound Name: n-Propylthiouracil

Cat. No.: B15375403 Get Quote

Ensuring the safe and compliant disposal of n-Propylthiouracil (PTU) is critical for protecting

environmental health and adhering to regulatory standards. As a U-listed hazardous waste

(U127) under the Resource Conservation and Recovery Act (RCRA), n-Propylthiouracil
requires specific handling and disposal procedures from "cradle to grave".[1][2][3][4] This guide

provides essential, step-by-step instructions for researchers, scientists, and drug development

professionals to manage PTU waste responsibly.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for n-Propylthiouracil.[5][6] Personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn at all times when handling PTU. All handling of

PTU powder should be performed in a chemical fume hood to avoid inhalation of dust.

Step-by-Step Disposal Protocol for n-
Propylthiouracil
The proper disposal of n-Propylthiouracil is a regulated process that prohibits disposal in

standard trash or down the drain. The following steps outline the required procedure for

laboratory settings:

Segregation of Waste:
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All materials contaminated with n-Propylthiouracil, including unused or expired tablets,

powders, contaminated labware (e.g., weighing boats, spatulas), and contaminated PPE,

must be segregated from non-hazardous waste streams.

These materials are considered hazardous waste and must be collected in a designated,

properly labeled hazardous waste container.

Waste Container Management:

Use a dedicated, leak-proof container clearly labeled as "Hazardous Waste - n-
Propylthiouracil (U127)".

The container must be kept closed at all times except when adding waste.

Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal of Empty Containers:

To be considered "RCRA empty," a container that held n-Propylthiouracil must be triple-

rinsed with a suitable solvent.[1]

The rinsate from this process is also considered hazardous waste and must be collected

in the designated hazardous waste container.

Once properly rinsed, the container can be disposed of as non-hazardous waste, though

institutional policies may vary.

Spill Management:

In the event of a spill, cordon off the area to prevent exposure.

Wearing appropriate PPE, carefully sweep up the solid n-Propylthiouracil.

Place the spilled material and any contaminated cleaning materials into the designated

hazardous waste container.[7]

Clean the spill area with a suitable solvent, and collect the cleaning materials and rinsate

as hazardous waste.
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Final Disposal:

The collected hazardous waste must be disposed of through an approved hazardous

waste disposal facility.[6][7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal of the hazardous waste container. EHS will ensure that the waste

is transported and disposed of in accordance with all federal, state, and local regulations.

Quantitative Data Summary
Parameter Guideline Citation

RCRA Waste Code
U127 (non-acute hazardous

waste)
[1]

Sewer Disposal Prohibited [1]

Container Rinsing
Triple-rinse for "RCRA empty"

status
[1]

n-Propylthiouracil Disposal Workflow
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Caption: Logical workflow for the proper disposal of n-Propylthiouracil waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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